Cas no 1263316-22-8 (tert-butyl (2S)-2-tert-butylpiperazine-1-carboxylate)

tert-butyl (2S)-2-tert-butylpiperazine-1-carboxylate structure
1263316-22-8 structure
Product Name:tert-butyl (2S)-2-tert-butylpiperazine-1-carboxylate
CAS No:1263316-22-8
MF:C13H26N2O2
MW:242.357743740082
CID:2952875
PubChem ID:53338748
Update Time:2024-11-04

tert-butyl (2S)-2-tert-butylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • (S)-1-BOC-2-叔丁基哌嗪
    • (S)-1-Boc-2-(tert-butyl)piperazine
    • (S)-tert-Butyl2-(tert-butyl)piperazine-1-carboxylate
    • (S)-tert-Butyl 2-(tert-butyl)piperazine-1-carboxylate
    • AT10275
    • 1-BOC-(S)-3-(TERT-BUTYL)PIPERAZINE
    • tert-butyl (2S)-2-tert-butylpiperazine-1-carboxylate
    • (S)-1-Boc-2-Tert-Butyl-Piperazine
    • S-1-Boc-t-butylpiperazine
    • (S)-tert-butyl 2-tert-butylpiperazine-1-carboxylate
    • 1263316-22-8
    • SCHEMBL4311993
    • PS-18078
    • Inchi: 1S/C13H26N2O2/c1-12(2,3)10-9-14-7-8-15(10)11(16)17-13(4,5)6/h10,14H,7-9H2,1-6H3/t10-/m1/s1
    • InChI Key: OYUQSTKTENQARL-SNVBAGLBSA-N
    • SMILES: O(C(C)(C)C)C(N1CCNC[C@@H]1C(C)(C)C)=O

Computed Properties

  • Exact Mass: 242.199428076g/mol
  • Monoisotopic Mass: 242.199428076g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 41.6

tert-butyl (2S)-2-tert-butylpiperazine-1-carboxylate Pricemore >>

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